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Compound of Interest

Compound Name:
5-Fluoro-2-

(methylthio)benzaldehyde

CAS No.: 160503-79-7

Cat. No.: B1528917

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 5-Fluoro-2-(methylthio)benzaldehyde, a

key chemical intermediate. This document will delve into its chemical identity, safety data, and

fundamental physicochemical properties, offering a valuable resource for its application in

research and development.

Chemical Identity and Core Data
Chemical Name: 5-Fluoro-2-(methylthio)benzaldehyde

CAS Number: 160503-79-7[1]

Molecular Formula: C₈H₇FOS

Molecular Weight: 170.2 g/mol

Structure:
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Caption: Chemical structure of 5-Fluoro-2-(methylthio)benzaldehyde.

Physicochemical Properties:

Property Value Source

Boiling Point 253.3±30.0 °C (Predicted) [2]

Density 1.22±0.1 g/cm³ (Predicted) [2]

Synthesis and Reactivity
While specific literature detailing the definitive synthesis of 5-Fluoro-2-
(methylthio)benzaldehyde (CAS 160503-79-7) is not readily available in the provided search

results, a general understanding of its synthesis can be inferred from established organic

chemistry principles. A plausible synthetic route could involve the formylation of 4-fluoro-1-

(methylthio)benzene.

Hypothetical Synthetic Workflow:

4-Fluoro-1-(methylthio)benzene Formylation Reactione.g., Vilsmeier-Haack or Duff reaction 5-Fluoro-2-(methylthio)benzaldehydeWork-up and Purification

Click to download full resolution via product page

Caption: A potential synthetic pathway to 5-Fluoro-2-(methylthio)benzaldehyde.

The reactivity of 5-Fluoro-2-(methylthio)benzaldehyde is primarily dictated by the aldehyde

functional group, which is a versatile handle for a variety of organic transformations.

Key Reaction Types:

Oxidation: The aldehyde can be readily oxidized to the corresponding carboxylic acid, 5-

fluoro-2-(methylthio)benzoic acid, using standard oxidizing agents.

Reduction: Reduction of the aldehyde functionality will yield the corresponding benzyl

alcohol, (5-fluoro-2-(methylthio)phenyl)methanol.
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Nucleophilic Addition: The electrophilic carbon of the aldehyde is susceptible to attack by

various nucleophiles, leading to the formation of a wide range of derivatives. This is a

cornerstone of its utility as a building block in medicinal chemistry.

Condensation Reactions: The aldehyde can participate in condensation reactions, such as

the Wittig reaction or aldol condensations, to form larger, more complex molecules.

The presence of the fluorine atom and the methylthio group on the aromatic ring influences the

reactivity of the aldehyde and the benzene ring itself. The fluorine atom, being an electron-

withdrawing group, can affect the electrophilicity of the aldehyde and the regioselectivity of

further electrophilic aromatic substitution reactions. The methylthio group can be a target for

oxidation to the corresponding sulfoxide or sulfone, further expanding the synthetic

possibilities.

Safety and Handling
The following safety information is derived from available Safety Data Sheets (SDS). It is

imperative to consult the full SDS and adhere to all institutional and governmental safety

protocols when handling this chemical.

Hazard Identification:

A comprehensive toxicological profile for 5-Fluoro-2-(methylthio)benzaldehyde has not been

fully established. Therefore, it should be handled with the utmost care, assuming it to be

potentially hazardous.

Recommended Handling Procedures:

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).
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Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin contact.

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke

in the laboratory. Wash hands thoroughly after handling.

First Aid Measures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate

medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Storage and Disposal:

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Disposal: Dispose of this chemical and its container in accordance with local, regional, and

national regulations. Do not allow it to enter the environment.

Applications in Research and Drug Development
While specific, published applications for 5-Fluoro-2-(methylthio)benzaldehyde are not

extensively documented in the provided search results, its structural motifs suggest significant

potential as a building block in medicinal chemistry and materials science.

The benzaldehyde moiety is a common precursor for the synthesis of various heterocyclic

compounds, many of which form the core of pharmacologically active molecules. The presence

of a fluorine atom is a well-established strategy in drug design to enhance metabolic stability,

binding affinity, and bioavailability. The methylthio group offers a site for further functionalization

or can itself contribute to biological activity.
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Potential Areas of Application:

Synthesis of Novel Heterocycles: This compound can serve as a starting material for the

synthesis of quinolines, quinazolines, and other nitrogen-containing heterocycles with

potential therapeutic applications.

Development of Kinase Inhibitors: Many kinase inhibitors incorporate substituted aromatic

rings. The unique substitution pattern of this molecule could be exploited in the design of

novel inhibitors.

Agrochemical Research: Benzaldehyde derivatives are also utilized in the development of

new pesticides and herbicides.

Conclusion
5-Fluoro-2-(methylthio)benzaldehyde is a valuable chemical intermediate with significant

potential for application in synthetic organic chemistry, particularly in the fields of drug

discovery and materials science. Its versatile aldehyde functionality, combined with the

modulating effects of the fluorine and methylthio substituents, makes it an attractive starting

material for the synthesis of complex and potentially bioactive molecules. Adherence to strict

safety protocols is essential when handling this compound due to the limited availability of

comprehensive toxicological data. Further research into the synthesis, reactivity, and

applications of this compound is warranted to fully explore its potential.

References
Safety Data Sheet for 5-Fluoro-2-(methylthio)benzaldehyde. CymitQuimica. (URL not
available in search results)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Page loading... [guidechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1528917/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-fluoro-2-methylthio-benzaldehyde
https://www.benchchem.com/product/b1528917/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-fluoro-2-methylthio-benzaldehyde
https://www.benchchem.com/product/b1528917?utm_src=pdf-custom-synthesis#bc-rfq
https://www.guidechem.com/encyclopedia/5-fluoro-2-methyl-3-methylthio-dic15825501.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1528917?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 2-Fluoro-5-(methylthio)benzaldehyde CAS#: 310466-52-5 [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 5-Fluoro-2-
(methylthio)benzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1528917/docs#an-in-depth-technical-guide-to-5-
fluoro-2-methylthio-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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